![molecular formula C15H17N3O2 B7537359 N-(4-imidazol-1-ylphenyl)oxane-4-carboxamide](/img/structure/B7537359.png)
N-(4-imidazol-1-ylphenyl)oxane-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-imidazol-1-ylphenyl)oxane-4-carboxamide, also known as OXA, is a chemical compound that has been extensively studied for its potential applications in scientific research. OXA is a potent inhibitor of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. This makes OXA a promising candidate for the development of new cancer treatments. In
Scientific Research Applications
N-(4-imidazol-1-ylphenyl)oxane-4-carboxamide has been studied extensively for its potential applications in cancer research. CAIX is overexpressed in many types of cancer cells, and its inhibition has been shown to reduce tumor growth and metastasis. This compound has been shown to be a potent inhibitor of CAIX, making it a promising candidate for the development of new cancer treatments. In addition to its potential applications in cancer research, this compound has also been studied for its potential applications in other areas of research, such as neuroscience and cardiovascular disease.
Mechanism of Action
N-(4-imidazol-1-ylphenyl)oxane-4-carboxamide inhibits CAIX by binding to the active site of the enzyme, preventing it from catalyzing the conversion of carbon dioxide to bicarbonate. This leads to a decrease in the pH of the tumor microenvironment, which can inhibit tumor growth and metastasis. In addition to its inhibition of CAIX, this compound has also been shown to inhibit the activity of other carbonic anhydrase isoforms, such as CAII and CAXII.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its inhibition of CAIX and other carbonic anhydrase isoforms, this compound has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis. This compound has also been shown to have anti-inflammatory effects, which may make it a promising candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-imidazol-1-ylphenyl)oxane-4-carboxamide in lab experiments is its high potency as a CAIX inhibitor. This makes it a valuable tool for studying the role of CAIX in cancer biology and for developing new cancer treatments. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on some cell lines, which may limit its use in certain types of experiments.
Future Directions
There are a number of future directions for research on N-(4-imidazol-1-ylphenyl)oxane-4-carboxamide. One area of research is the development of new cancer treatments based on this compound and other CAIX inhibitors. Another area of research is the study of the role of CAIX in other diseases, such as cardiovascular disease and inflammatory diseases. Additionally, there is a need for further research on the potential toxicity of this compound and its effects on different cell lines. Overall, this compound is a promising compound with a range of potential applications in scientific research.
Synthesis Methods
The synthesis of N-(4-imidazol-1-ylphenyl)oxane-4-carboxamide involves the reaction of 4-(4,5-dihydro-1H-imidazol-1-yl)aniline with 4-chlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with sodium methoxide in methanol to yield this compound. The synthesis of this compound has been well established in the literature, and the compound can be obtained in high yields with high purity.
properties
IUPAC Name |
N-(4-imidazol-1-ylphenyl)oxane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O2/c19-15(12-5-9-20-10-6-12)17-13-1-3-14(4-2-13)18-8-7-16-11-18/h1-4,7-8,11-12H,5-6,9-10H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HACYIBOUCWYWLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(=O)NC2=CC=C(C=C2)N3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.